3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile

• IUPAC Name: 3-nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile
• InChI: InChI=1S/C13H15N3O3/c14-9-10-3-4-12(13(8-10)16(17)18)15-6-5-11-2-1-7-19-11/h3-4,8,11,15H,1-2,5-7H2
• InChI Key: RODMWVDVKNVJIR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CCNC2=C(C=C(C=C2)C#N)[N+](=O)[O-]
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile, also known as NOE, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of the enzyme NADPH oxidase, which plays a critical role in numerous physiological and pathological processes. In

Scientific Research Applications

3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile has been primarily studied for its potential applications in the field of cardiovascular disease. NADPH oxidase has been implicated in the pathogenesis of numerous cardiovascular diseases, including hypertension, atherosclerosis, and heart failure. 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile has been shown to inhibit NADPH oxidase activity in vitro and in vivo, leading to a reduction in oxidative stress and improved cardiovascular function.

Mechanism of Action

3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile inhibits NADPH oxidase activity by binding to the enzyme's active site and preventing the transfer of electrons from NADPH to oxygen. This leads to a reduction in the production of reactive oxygen species (ROS) and a subsequent decrease in oxidative stress. Additionally, 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile has been shown to modulate the expression of genes involved in oxidative stress and inflammation, further contributing to its cardioprotective effects.
Biochemical and Physiological Effects
In addition to its cardioprotective effects, 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile has been shown to have a range of biochemical and physiological effects. These include the inhibition of platelet aggregation, the reduction of inflammation, and the modulation of vascular tone. 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile has also been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile as a research tool is its specificity for NADPH oxidase. This allows researchers to study the role of NADPH oxidase in various physiological and pathological processes without affecting other ROS-producing enzymes. However, one limitation of 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile is its relatively short half-life in vivo, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for research on 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile. One area of interest is the development of more potent and selective NADPH oxidase inhibitors based on the structure of 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile. Another area of interest is the investigation of 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile's potential therapeutic applications in other diseases, such as cancer and neurodegenerative disorders. Finally, further research is needed to elucidate the precise mechanisms underlying 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile's cardioprotective effects and to determine the optimal dosing and administration regimens for this compound.
Conclusion
In conclusion, 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile is a potent and selective inhibitor of NADPH oxidase that has shown promise as a research tool and potential therapeutic agent in cardiovascular disease. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Future research on 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile may lead to the development of new treatments for a range of diseases and a better understanding of the role of NADPH oxidase in health and disease.

Synthesis Methods

The synthesis of 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile involves the reaction of 3-nitro-4-chlorobenzonitrile with oxirane-2-ethanol in the presence of a base catalyst. The resulting product is then treated with 2-aminoethanol to yield 3-Nitro-4-[2-(oxolan-2-yl)ethylamino]benzonitrile. This synthesis method has been optimized for high yield and purity and has been used in numerous research studies.